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Compound of Interest

Compound Name: 3,5-Difluorobenzaldehyde

Cat. No.: B1330607 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluorobenzaldehyde

This guide provides a comprehensive overview of the melting and boiling points of 3,5-
Difluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. It includes a summary of its physical properties, detailed experimental protocols

for their determination, and a visualization of a key synthesis process.

Core Physicochemical Data
3,5-Difluorobenzaldehyde is a significant intermediate in the synthesis of fine chemicals,

including dyes, pesticides, and pharmaceutical ingredients. Its physical properties are crucial

for its application and handling in a laboratory and industrial setting.
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Property Value Source

Melting Point 17 °C [1]

Melting Point 25 °C [2]

Boiling Point 61-63 °C [1]

Molecular Formula C₇H₄F₂O

Molecular Weight 142.10 g/mol [3][4]

Density 1.296 g/mL at 20 °C [4][5]

Refractive Index n20/D 1.493 [4][5]

Experimental Protocols
The determination of melting and boiling points are fundamental procedures for the

characterization and purity assessment of chemical compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

method is a common and reliable technique for determining the melting point.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital device like DigiMelt)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., paraffin oil)

Spatula

Porous plate
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Procedure:

Sample Preparation: A small amount of the powdered 3,5-Difluorobenzaldehyde is

introduced into the open end of a capillary tube. The tube is then gently tapped to ensure the

compound is tightly packed at the sealed end, filling it to a height of about 1-2 mm.[6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in the heating bath of the

melting point apparatus.[6][7]

Heating: The heating medium is heated slowly and steadily, with constant stirring to maintain

a uniform temperature.[6]

Observation: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded. This range is the melting

point of the compound.[7]

Purity Check: A sharp melting point (a narrow range of 0.5-1.0 °C) is indicative of a pure

compound. Impurities tend to depress and broaden the melting point range.[6]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be used for its determination, including the micro-reflux method

and the Thiele tube method.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or a heating block)

Liquid paraffin
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Procedure (Thiele Tube Method):

Sample Preparation: A small amount of 3,5-Difluorobenzaldehyde is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

open end submerged in the liquid.[8]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing liquid paraffin.[8]

Heating: The side arm of the Thiele tube is gently heated, causing the temperature of the

paraffin to rise uniformly.[8]

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary

tube. Heating is continued until a rapid and continuous stream of bubbles is observed. The

heat source is then removed.

Measurement: The temperature is noted at the exact moment the bubbling stops and the

liquid begins to be drawn into the capillary tube. This temperature is the boiling point of the

liquid.[8]

Synthesis Workflow Visualization
The following diagram illustrates a method for the synthesis of 3,5-Difluorobenzaldehyde
through the continuous oxidation of 3,5-difluorotoluene, as described in patent CN106631728A.

[1] This process utilizes a microreactor for enhanced control and efficiency.
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3,5-Difluorotoluene
in Acetic Acid

Solution A:
Substrate & Catalysts

Cobalt AcetateSodium MolybdateHydrogen Peroxide (H₂O₂)
in Acetic Acid

Solution B:
Oxidant & Catalyst

Sodium Bromide

Constant Flow Pumps

5.33 ml/min10.67 ml/min

Microchannel Reactor
(50°C, 60s residence time)

Cooling (0°C)

Quenching
(with Difluoromethane)

GC Analysis

3,5-Difluorobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis of 3,5-Difluorobenzaldehyde via Continuous Oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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